Cas no 1784501-48-9 (3-(Azetidin-3-yl)-1-methyl-1H-1,2,4-triazole)

• Product Name: 3-(Azetidin-3-yl)-1-methyl-1H-1,2,4-triazole
• CAS No: 1784501-48-9
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• CID: 5152449
• Update Time: 2025-10-30

3-(Azetidin-3-yl)-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(Azetidin-3-yl)-1-methyl-1H-1,2,4-triazole

• Inchi： 1S/C6H10N4/c1-10-4-8-6(9-10)5-2-7-3-5/h4-5,7H,2-3H2,1H3
• InChI Key： FVJWHYXETFSNEP-UHFFFAOYSA-N
• SMILES： N1(C)C=NC(C2CNC2)=N1

Additional information on 3-(Azetidin-3-yl)-1-methyl-1H-1,2,4-triazole

3-(Azetidin-3-yl)-1-methyl-1H-1,2,4-triazole: A Comprehensive Overview

3-(Azetidin-3-yl)-1-methyl-1H-1,2,4-triazole, also known by its CAS registry number CAS No. 1784501-48-9, is a compound of significant interest in the fields of organic chemistry and materials science. This molecule has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, properties, and recent advancements related to this compound.

The chemical structure of 3-(Azetidin-3-yl)-1-methyl-1H-1,2,4-triazole consists of a triazole ring system with an azetidine substituent. The triazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 2. The azetidine group, a four-membered saturated ring with one nitrogen atom, is attached to the triazole ring at position 3. This combination creates a molecule with both aromatic and saturated characteristics, making it versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of 3-(Azetidin-3-yl)-1-methyl-1H-1,2,4-triazole in drug discovery and development. The triazole moiety is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. This property makes it a valuable component in designing bioactive molecules with specific therapeutic effects. For instance, researchers have explored its role in anti-inflammatory agents and anticancer drugs due to its ability to modulate key cellular pathways.

In addition to its biological applications, CAS No. 1784501-48-9 has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in thin-film transistor (TFT) technology have demonstrated that this compound can enhance device performance by improving charge transport properties. Such findings underscore its potential in the development of next-generation electronic materials.

The synthesis of 3-(Azetidin-3-yl)-1-methyl-1H-1,2,4-triazole involves a multi-step process that typically begins with the preparation of the azetidine ring followed by cyclization to form the triazole moiety. Researchers have optimized various synthetic routes to improve yield and purity. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high product quality.

From an environmental standpoint, understanding the stability and degradation pathways of CAS No. 1784501-48-9 is crucial for assessing its ecological impact. Studies have shown that this compound exhibits moderate stability under standard conditions but can degrade under specific environmental stressors such as UV light or microbial activity. These insights are essential for developing sustainable practices in its production and disposal.

In conclusion, 3-(Azetidin-3-yl)-1-methyl-1H-[triazole], identified by its CAS number CAS No. 1784501–48–9, represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in drug discovery, materials science, and beyond. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.